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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of barium
periodate, with a primary focus on the experimentally determined structure of pentabarium

diperiodate (Ba₅I₂O₁₂). While crystallographic data for barium metaperiodate (Ba(IO₄)₂) is not

readily available in the refereed literature, this guide also discusses potential structural

analogues. The information presented herein is intended to be a valuable resource for

researchers in materials science, inorganic chemistry, and drug development, offering insights

into the synthesis, structural characteristics, and experimental determination of these

compounds.

Introduction to Barium Periodates
Barium periodates are inorganic compounds composed of barium cations (Ba²⁺) and

periodate anions. The periodate anion can exist in various forms, leading to different

stoichiometries and crystal structures for barium periodates. The two most common forms are

the metaperiodate (IO₄⁻) and the orthoperiodate (IO₆⁵⁻). This guide will primarily focus on the

orthoperiodate form, for which detailed crystallographic data has been published.

Crystal Structure of Pentabarium Diperiodate
(Ba₅I₂O₁₂)
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The crystal structure of pentabarium diperiodate, with the chemical formula Ba₅I₂O₁₂, has been

determined from powder X-ray diffraction data.[1][2] This compound is a significant phase

observed in the study of barium-iodine-oxygen systems.

Crystallographic Data
The crystallographic data for Ba₅I₂O₁₂ has been determined through Rietveld refinement of

powder X-ray diffraction data.[1][2] The key structural parameters are summarized in the table

below.

Parameter Value Reference

Chemical Formula Ba₅I₂O₁₂ [1][2]

Crystal System Orthorhombic [1][2]

Space Group Pnma (No. 62) [1][2]

Lattice Parameters a = 19.7474(2) Å [1][2]

b = 5.9006(1) Å [1][2]

c = 10.5773(1) Å [1][2]

Unit Cell Volume 1232.70(6) Å³ [1]

Formula Units (Z)
Not explicitly stated, but can

be inferred

Calculated Density Not explicitly stated

R-Bragg 1.0% [1][2]

Structural Description
The crystal structure of Ba₅I₂O₁₂ is characterized by layers of barium and iodine atoms that

form nearly pentagonal channels.[1][2] The iodine atoms are at the center of two distinct IO₆

octahedra.[1][2]
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Synthesis of Ba₅I₂O₁₂
Two primary methods for the synthesis of Ba₅I₂O₁₂ have been reported:

Method 1: Thermal Decomposition of Barium Iodide A straightforward method involves the

thermal decomposition of barium iodide (BaI₂) in the air at 650 °C.[1] This reaction is reported

to be quantitative.[1]

Method 2: Precipitation and Calcination This method involves the reaction of aqueous solutions

of barium hydroxide octahydrate (Ba(OH)₂·8H₂O) and periodic acid (H₅IO₆) in a 5:3 molar ratio.

[1]

Solutions of Ba(OH)₂·8H₂O and H₅IO₆ are mixed to form a precipitate.[1]

The precipitate is decanted and washed with distilled water.[1]

To enhance crystallite size, a small amount of Rb₂O can be added as a mineralizer to the

wet precipitate.[1][2]

The mixture is dried at 200 °C, resulting in an amorphous powder.[1]

The amorphous powder is then heated to approximately 700 °C to form crystalline Ba₅I₂O₁₂.

[1]

Crystal Structure Determination
The crystal structure of Ba₅I₂O₁₂ was determined from conventional laboratory X-ray powder

diffraction (XRD) data.[1][2]

Data Collection: A well-resolved XRD pattern of the powdered sample was obtained.

Structure Solution: A real-space structure solution approach was employed to determine the

initial crystal structure.[1][2]

Structure Refinement: A Rietveld refinement was subsequently performed to refine the

structural parameters, including lattice parameters and atomic positions.[1][2]
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Barium Metaperiodate (Ba(IO₄)₂): A Note on
Available Data
As of the current literature survey, a definitive, experimentally determined crystal structure for

barium metaperiodate, Ba(IO₄)₂, is not available. Chemical databases such as PubChem list

the compound with the molecular formula BaI₂O₈, but do not provide crystallographic

information.

However, insights into the potential crystal structure of Ba(IO₄)₂ can be drawn from isostructural

compounds. Barium pertechnetate, Ba[TcO₄]₂, has been found to crystallize in the

orthorhombic space group Fddd. Given the chemical similarities between the pertechnetate

(TcO₄⁻) and periodate (IO₄⁻) anions, it is plausible that Ba(IO₄)₂ could adopt a similar crystal

structure. This remains a hypothesis pending experimental verification.

Visualizations
To aid in the understanding of the experimental and logical workflows, the following diagrams

are provided.
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Caption: Experimental workflow for the synthesis and crystal structure determination of

Ba₅I₂O₁₂.
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Caption: Logical relationship between different forms of barium periodate and their data

availability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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